Cas no 2228395-66-0 (2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol)

• Product Name: 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol
• CAS No: 2228395-66-0
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• CID: 6235316
• PubChem ID: 165633916
• Update Time: 2025-10-28

2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol
• EN300-1953728
• 2228395-66-0
• 2-[3-(trifluoromethyl)pyridin-4-yl]ethane-1-thiol

• Inchi： 1S/C8H8F3NS/c9-8(10,11)7-5-12-3-1-6(7)2-4-13/h1,3,5,13H,2,4H2
• InChI Key： ICLQPWURMQJGBH-UHFFFAOYSA-N
• SMILES： SCCC1C=CN=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 207.03295492g/mol
• Monoisotopic Mass: 207.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 13.9Ų

Additional information on 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol

Introduction to 2-3-(Trifluoromethyl)pyridin-4-ylethane-1-thiol (CAS No. 2228395-66-0)

2-3-(Trifluoromethyl)pyridin-4-ylethane-1-thiol (CAS No. 2228395-66-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol consists of a pyridine ring substituted with a trifluoromethyl group and an ethanethiol moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of thiol-containing compounds in various biological processes, including redox signaling, protein modification, and drug metabolism. The thiol group in 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol can participate in redox reactions and form disulfide bonds, which are crucial for maintaining the structural integrity and function of proteins.

The trifluoromethyl group, on the other hand, is known for its electron-withdrawing properties and hydrophobic nature. These characteristics can influence the pharmacokinetic and pharmacodynamic properties of the compound, such as its solubility, stability, and binding affinity to target proteins. The combination of these functional groups in 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol makes it a promising candidate for drug discovery and development.

In the context of medicinal chemistry, 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol has been explored for its potential as a lead compound in the design of new drugs. Researchers have investigated its interactions with various biological targets, including enzymes, receptors, and ion channels. Preliminary studies have shown that this compound exhibits selective binding to specific targets, which could be leveraged to develop more effective and targeted therapies.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol. While preclinical studies have provided promising results, further research is needed to assess its performance in human subjects. Ongoing clinical trials are aimed at determining the optimal dosing regimens, identifying potential side effects, and evaluating its therapeutic benefits.

The synthesis of 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol involves several steps that require precise control over reaction conditions. Key synthetic routes include the formation of the pyridine ring, introduction of the trifluoromethyl group, and attachment of the ethanethiol moiety. Advances in synthetic chemistry have enabled researchers to optimize these processes, leading to higher yields and improved purity of the final product.

In addition to its potential as a therapeutic agent, 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively modulate specific biological pathways or processes. By using 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol as a probe, researchers can gain insights into the mechanisms underlying various diseases and develop new strategies for intervention.

The future prospects for 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol are promising. Continued research efforts will likely uncover additional applications and optimize its properties for specific therapeutic uses. Collaboration between chemists, biologists, and clinicians will be crucial in advancing this compound from the laboratory to clinical practice.

In conclusion, 2-3-(trifluoromethyl)pyridin-4-ylethane-1-thiol (CAS No. 2228395-66-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for drug discovery and development. As research progresses, it is expected that this compound will contribute to the advancement of new therapies and our understanding of complex biological processes.